Cas no 757157-10-1 (Benzeneacetic acid,2-amino-5-methoxy-a-oxo-)

Benzeneacetic acid,2-amino-5-methoxy-a-oxo- structure
757157-10-1 structure
Product Name:Benzeneacetic acid,2-amino-5-methoxy-a-oxo-
CAS No:757157-10-1
MF:C9H9NO4
MW:195.172062635422
CID:549323
Update Time:2024-03-05

Benzeneacetic acid,2-amino-5-methoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-amino-5-methoxy-a-oxo-
    • Benzeneacetic acid, 2-amino-5-methoxy-alpha-oxo- (9CI)
    • Benzeneacetic acid, 2-amino-5-methoxy-α-oxo-
    • Inchi: 1S/C9H9NO4/c1-14-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4H,10H2,1H3,(H,12,13)
    • InChI Key: JPCLZYQOVNOPKN-UHFFFAOYSA-N
    • SMILES: C1(C(=O)C(O)=O)=CC(OC)=CC=C1N

Computed Properties

  • Exact Mass: 195.053
  • Monoisotopic Mass: 195.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6A^2

Experimental Properties

  • Density: 1.375±0.06 g/cm3(Predicted)
  • Boiling Point: 398.0±42.0 °C(Predicted)
  • pka: 2.10±0.54(Predicted)
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